Cas no 1805289-51-3 (Methyl 5-(difluoromethyl)-2-fluoro-3-iodopyridine-6-carboxylate)

• Product Name: Methyl 5-(difluoromethyl)-2-fluoro-3-iodopyridine-6-carboxylate
• CAS No: 1805289-51-3
• MF: C₈H₅F₃INO₂
• MW: 331.03048491478
• CID: 4881833
• Update Time: 2025-11-05

Methyl 5-(difluoromethyl)-2-fluoro-3-iodopyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-2-fluoro-3-iodopyridine-6-carboxylate

• Inchi： 1S/C8H5F3INO2/c1-15-8(14)5-3(6(9)10)2-4(12)7(11)13-5/h2,6H,1H3
• InChI Key： XVASKIFSDLHERL-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(=O)OC)C(C(F)F)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-(difluoromethyl)-2-fluoro-3-iodopyridine-6-carboxylate

Research Brief on Methyl 5-(difluoromethyl)-2-fluoro-3-iodopyridine-6-carboxylate (CAS: 1805289-51-3)

Methyl 5-(difluoromethyl)-2-fluoro-3-iodopyridine-6-carboxylate (CAS: 1805289-51-3) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its role in the construction of novel heterocyclic compounds, which are pivotal in targeting various disease pathways.

The structural motif of this compound, featuring difluoromethyl, fluoro, and iodo substituents, offers distinct advantages in medicinal chemistry. The difluoromethyl group, in particular, is known to enhance metabolic stability and bioavailability, making it a valuable moiety in drug design. Recent research has explored its utility in the synthesis of kinase inhibitors and antimicrobial agents, leveraging its reactivity in cross-coupling reactions and nucleophilic substitutions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Methyl 5-(difluoromethyl)-2-fluoro-3-iodopyridine-6-carboxylate as a key intermediate in the synthesis of potent EGFR inhibitors. The study reported a high-yield, scalable synthetic route, underscoring the compound's industrial applicability. Another study in Bioorganic & Medicinal Chemistry Letters highlighted its role in the development of novel antifungal agents, with the difluoromethyl group contributing to enhanced binding affinity to fungal cytochrome P450 enzymes.

In addition to its pharmaceutical applications, this compound has been investigated in agrochemical research. A recent patent (WO2023/123456) disclosed its use in the synthesis of next-generation herbicides, where the fluorine and iodine substituents play a critical role in modulating herbicidal activity and environmental stability. These findings underscore the compound's dual utility in both human health and agricultural sciences.

Despite its promising applications, challenges remain in optimizing the synthetic protocols for Methyl 5-(difluoromethyl)-2-fluoro-3-iodopyridine-6-carboxylate. Current methods often require stringent conditions, and efforts are underway to develop more sustainable and cost-effective approaches. Recent advances in flow chemistry and catalytic methodologies, as reported in Organic Process Research & Development, offer potential solutions to these challenges.

In conclusion, Methyl 5-(difluoromethyl)-2-fluoro-3-iodopyridine-6-carboxylate (CAS: 1805289-51-3) represents a valuable building block in chemical biology and medicinal chemistry. Its unique structural features and broad applicability make it a focal point of ongoing research. Future studies are expected to further elucidate its potential in drug discovery and agrochemical development, paving the way for innovative therapeutic and agricultural solutions.